Cas no 1976599-62-8 (1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1976599-62-8
• MF: C₈H₁₀F₃N₃O₃
• MW: 253.178512096405
• CID: 5806548
• PubChem ID: 102642917
• Update Time: 2025-10-10

1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1976599-62-8
• EN300-1593240

• Inchi： 1S/C8H10F3N3O3/c1-4(15)2-3-14-6(8(9,10)11)5(7(16)17)12-13-14/h4,15H,2-3H2,1H3,(H,16,17)
• InChI Key： JBOUAHLZQCTTQH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCC(C)O)(F)F

Computed Properties

• Exact Mass: 253.06742568g/mol
• Monoisotopic Mass: 253.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

1-(3-Hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1976599-62-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxybutyl group, a trifluoromethyl substituent, and a 1H-1,2,3-triazole-4-carboxylic acid moiety, offers a wide range of applications in drug discovery and development.

The hydroxybutyl group in the structure of 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid provides the compound with enhanced solubility and reactivity. This feature is particularly valuable in the design of prodrugs and in improving the pharmacokinetic properties of potential therapeutic agents. The presence of the hydroxybutyl group also allows for easy functionalization through various chemical reactions, such as esterification and etherification, which can be crucial in optimizing the compound's biological activity.

The trifluoromethyl substituent is a well-known moiety in medicinal chemistry due to its ability to modulate the electronic properties of molecules. This group can significantly influence the lipophilicity and metabolic stability of compounds, making it an attractive feature for drug design. In the context of 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid, the trifluoromethyl group enhances the compound's resistance to metabolic degradation and improves its bioavailability.

The 1H-1,2,3-triazole-4-carboxylic acid core is a key structural element that imparts unique biological properties to the compound. The triazole ring is known for its high stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of the compound to target proteins. The carboxylic acid functionality further contributes to the compound's reactivity and can be readily modified through various chemical transformations to fine-tune its pharmacological profile.

In recent years, 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, making it a promising candidate for the treatment of cancer and inflammatory diseases.

Beyond enzyme inhibition, 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its potential as an antimicrobial agent. The combination of its structural features provides a favorable profile for disrupting microbial cell walls and inhibiting essential bacterial enzymes. This makes it an attractive lead compound for developing new antibiotics to combat drug-resistant pathogens.

In addition to its direct therapeutic applications, 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid has been utilized as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for rapid synthesis of diverse analogs through click chemistry reactions, facilitating the identification of novel bioactive compounds with improved efficacy and safety profiles.

The synthetic accessibility of 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid is another factor contributing to its widespread use in research. Efficient synthetic routes have been developed that enable large-scale production of this compound with high purity and yield. These methods typically involve multistep processes that incorporate copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole ring.

In conclusion, 1-(3-hydroxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1976599-62-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for drug discovery efforts targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.